Cas no 22349-03-7 (Nonadecylcyclohexane)

• Product Name: Nonadecylcyclohexane
• CAS No: 22349-03-7
• MF: C₂₅H₅₀
• MW: 350.664508342743
• MDL: MFCD00058954
• CID: 275601
• PubChem ID: 87573739
• Update Time: 2025-07-21

Nonadecylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, nonadecyl-
• n-Nonadecylcyclohexane
• nonadecylcyclohexane
• 1-Cyclohexyl-nonadecan
• 1-cyclohexyl-nonadecane
• 1-Cyclohexylnonadecane
• Cyclohexane,nonadecyl
• Cyclohexylnonadecan
• EINECS 244-930-7
• n-Nonadecylcyclohexan
• n-Nonadecylcyclohexane1000µg
• YVTPTBVYGTYTKP-UHFFFAOYSA-N
• N0394
• CS-0205121
• DTXSID70176882
• 22349-03-7
• XAA34903
• WWJ96T4K4B
• BS-23788
• FT-0718842
• MFCD00058954
• T72106
• NS00027140
• DTXCID9099373
• NONADECYLCYLOHEXANE
• Nonadecylcyclohexane

• MDL： MFCD00058954
• Inchi： 1S/C25H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-23-20-18-21-24-25/h25H,2-24H2,1H3
• InChI Key： YVTPTBVYGTYTKP-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCCCCCCCCC)CCCCC1

Computed Properties

• Exact Mass: 350.39100
• Monoisotopic Mass: 350.391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0.8168 (estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 420°C(lit.)
• Flash Point: 202°C
• Refractive Index: 1.4616
• PSA: 0.00000
• LogP: 9.60840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Nonadecylcyclohexane

Introduction to Nonadecylcyclohexane (CAS No. 22349-03-7)

Nonadecylcyclohexane, with the chemical formula C₂₇H₄₄, is a hydrocarbon compound characterized by a cyclohexane ring substituted with a nonadecyl (19-carbon) chain. This unique molecular structure imparts distinct chemical and physical properties, making it of significant interest in various scientific and industrial applications. The compound is identified by its CAS number, 22349-03-7, which serves as a unique identifier in chemical databases and literature.

The synthesis of Nonadecylcyclohexane typically involves the reaction of cyclohexanol with nonadecyl halides or through other organic transformations that preserve the integrity of the cyclohexane ring while introducing the long alkyl chain. The process requires precise control of reaction conditions to ensure high yield and purity, which are critical for its intended applications.

One of the most notable features of Nonadecylcyclohexane is its low polarity due to the presence of the nonpolar alkyl chain, which makes it an excellent candidate for use as a solvent or diluent in organic reactions. Its stability under various thermal and chemical conditions further enhances its utility in laboratory settings. Additionally, the compound exhibits good compatibility with many organic solvents, facilitating its use in complex synthetic protocols.

In recent years, Nonadecylcyclohexane has garnered attention in the field of material science, particularly for its potential applications in the development of novel polymers and coatings. The compound's ability to modify surface properties and enhance material stability has been explored in various research studies. For instance, it has been investigated as an additive to improve the thermal resistance and mechanical strength of polymer matrices.

The pharmaceutical industry has also shown interest in Nonadecylcyclohexane due to its potential role as an intermediate in drug synthesis. Its structural motif is reminiscent of many bioactive molecules, suggesting that it could serve as a precursor for developing new therapeutic agents. While direct applications in drug formulations are still under investigation, preliminary studies indicate that it may contribute to enhancing drug solubility and bioavailability.

Environmental scientists have begun to explore the ecological impact of Nonadecylcyclohexane, particularly in terms of its biodegradability and persistence in natural systems. Research suggests that while the compound is relatively stable, it can undergo slow degradation under certain environmental conditions. This information is crucial for assessing its potential use in industrial processes where environmental responsibility is a key consideration.

The chemical behavior of Nonadecylcyclohexane also makes it a valuable tool in analytical chemistry. Its distinct spectroscopic signature allows for easy identification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy. These properties are particularly useful in quality control processes where precise identification and quantification of compounds are essential.

Industrial applications of Nonadecylcyclohexane extend beyond solvents and additives. It has been proposed for use as a lubricant additive due to its ability to reduce friction and wear on mechanical components. Additionally, its compatibility with other hydrocarbons makes it suitable for blending into fuel formulations to improve combustion efficiency and reduce emissions.

The latest research on Nonadecylcyclohexane includes studies on its potential role in nanotechnology. Researchers have investigated its ability to stabilize nanoparticles and enhance their dispersion properties in various matrices. This application could lead to advancements in areas such as catalysis, electronics, and biomedical devices where nanoparticle stability is critical.

In conclusion, Nonadecylcyclohexane (CAS No. 22349-03-7) is a versatile hydrocarbon with a wide range of potential applications across multiple scientific disciplines. Its unique molecular structure, combined with its favorable chemical properties, positions it as a valuable compound for both research and industrial purposes. As scientific understanding continues to evolve, it is likely that new uses for Nonadecylcyclohexane will emerge, further solidifying its importance in modern chemistry.